Cas no 1805416-80-1 (6-Cyano-3-(difluoromethyl)-2-fluoropyridine-4-carboxylic acid)

• Product Name: 6-Cyano-3-(difluoromethyl)-2-fluoropyridine-4-carboxylic acid
• CAS No: 1805416-80-1
• MF: C₈H₃F₃N₂O₂
• MW: 216.116832017899
• CID: 4872500
• Update Time: 2025-05-24

6-Cyano-3-(difluoromethyl)-2-fluoropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-3-(difluoromethyl)-2-fluoropyridine-4-carboxylic acid

• Inchi： 1S/C8H3F3N2O2/c9-6(10)5-4(8(14)15)1-3(2-12)13-7(5)11/h1,6H,(H,14,15)
• InChI Key： HNUCTBGZHUJCTL-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(C#N)=CC=1C(=O)O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 1.5
• Topological Polar Surface Area: 74

Additional information on 6-Cyano-3-(difluoromethyl)-2-fluoropyridine-4-carboxylic acid

Introduction to 6-Cyano-3-(difluoromethyl)-2-fluoropyridine-4-carboxylic acid (CAS No. 1805416-80-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

6-Cyano-3-(difluoromethyl)-2-fluoropyridine-4-carboxylic acid, identified by the CAS number 1805416-80-1, is a fluorinated pyridine derivative that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and promising biological activities. This compound belongs to a class of heterocyclic molecules that exhibit a wide range of pharmacological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The structural motif of 6-Cyano-3-(difluoromethyl)-2-fluoropyridine-4-carboxylic acid incorporates several key functional groups, including a cyano group at the 6-position, a difluoromethyl group at the 3-position, and a fluorine atom at the 2-position. These substituents contribute to its distinct electronic and steric properties, which are critical for modulating its interactions with biological targets. The presence of the cyano group enhances electrophilicity, while the difluoromethyl and fluoro substituents introduce lipophilicity and metabolic stability, respectively.

In recent years, there has been growing interest in fluorinated pyridines as privileged scaffolds in drug discovery. The fluorine atoms in these molecules can significantly influence their pharmacokinetic profiles, including bioavailability, metabolic clearance, and binding affinity. For instance, the 2-fluoropyridine ring has been shown to improve binding interactions with enzymes and receptors by increasing hydrophobicity and reducing conformational flexibility. Similarly, the difluoromethyl group is known to enhance metabolic stability by resisting oxidative degradation.

One of the most compelling aspects of 6-Cyano-3-(difluoromethyl)-2-fluoropyridine-4-carboxylic acid is its potential as a building block for the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting various disease-related pathways. For example, studies have demonstrated its utility in generating potent kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The cyano group at the 6-position provides a handle for further derivatization, allowing chemists to introduce additional functional moieties such as amides or esters that can enhance target specificity.

The incorporation of fluorine atoms into pharmaceuticals is not without precedent; numerous FDA-approved drugs contain fluorinated pyridines as key structural elements. These include antiviral agents, anticancer drugs, and anti-inflammatory medications. The success of these compounds underscores the importance of fluorinated heterocycles in modern drug design. 6-Cyano-3-(difluoromethyl)-2-fluoropyridine-4-carboxylic acid represents an excellent example of how strategic fluorination can enhance molecular properties, leading to more effective therapeutic interventions.

Recent advances in computational chemistry have further accelerated the development of fluorinated pyridines like 6-Cyano-3-(difluoromethyl)-2-fluoropyridine-4-carboxylic acid. Molecular modeling techniques have enabled researchers to predict binding affinities and optimize lead structures with remarkable precision. By integrating experimental data with computational insights, scientists can rapidly screen large libraries of derivatives and identify candidates with improved pharmacological profiles. This interdisciplinary approach has been instrumental in accelerating drug discovery pipelines.

The synthetic pathways for 6-Cyano-3-(difluoromethyl)-2-fluoropyridine-4-carboxylic acid also warrant discussion. Modern synthetic methodologies often employ transition-metal-catalyzed reactions to achieve efficient fluorination and cyanation steps. These techniques not only improve yields but also minimize waste, aligning with green chemistry principles. For instance, palladium-catalyzed cross-coupling reactions have been widely used to introduce fluorinated pyridines into complex molecular frameworks. Such methods are not only scalable but also compatible with sensitive functional groups, ensuring high fidelity in synthetic transformations.

In addition to its pharmaceutical applications, 6-Cyano-3-(difluoromethyl)-2-fluoropyridine-4-carboxylic acid has shown promise in materials science and agrochemical research. Its unique electronic properties make it an attractive candidate for designing organic semiconductors and light-emitting diodes (OLEDs). Furthermore, fluorinated pyridines are increasingly being explored as intermediates in crop protection agents due to their ability to enhance bioactivity while reducing environmental persistence.

The future directions for research on 6-Cyano-3-(difluoromethyl)-2-fluoropyridine-4-carboxylic acid are vast and exciting. Ongoing studies aim to uncover new biological activities by modifying its core structure or exploring its derivatives in vivo. Additionally, there is considerable interest in developing sustainable synthetic routes that minimize reliance on hazardous reagents or energy-intensive processes. As our understanding of fluorinated heterocycles grows, so too does the potential for discovering breakthrough therapeutics and materials.

In conclusion,6-Cyano-3-(difluoromethyl)-2-fluoropyridine-4-carboxylic acid (CAS No. 1805416-80-1) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for medicinal chemists seeking to develop novel drugs targeting diverse diseases. Moreover, its potential applications in materials science highlight its versatility beyond traditional pharmaceuticals. As research continues to evolve，this compound will undoubtedly play a pivotal role in shaping the future of chemical biology and drug discovery.